Cas no 1803740-19-3 (5-Methoxy-2-methylpyridine-4-methanol)

• Product Name: 5-Methoxy-2-methylpyridine-4-methanol
• CAS No: 1803740-19-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 4907399
• Update Time: 2025-10-30

5-Methoxy-2-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-methylpyridine-4-methanol

• Inchi： 1S/C8H11NO2/c1-6-3-7(5-10)8(11-2)4-9-6/h3-4,10H,5H2,1-2H3
• InChI Key： QSYZWUGHNRGJLU-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 0.3
• Topological Polar Surface Area: 42.4

Additional information on 5-Methoxy-2-methylpyridine-4-methanol

Comprehensive Overview of 5-Methoxy-2-methylpyridine-4-methanol (CAS No. 1803740-19-3): Properties, Applications, and Industry Insights

5-Methoxy-2-methylpyridine-4-methanol (CAS No. 1803740-19-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative, characterized by a methoxy group at the 5-position and a hydroxymethyl group at the 4-position, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₉H₁₃NO₂ and moderate polarity make it soluble in common organic solvents, facilitating its use in multi-step synthesis.

Recent studies highlight the compound's role in developing small-molecule inhibitors targeting enzymatic pathways, particularly in oncology and inflammation research. The methoxy-pyridine scaffold is increasingly explored for its bioisosteric properties, often replacing phenyl rings to improve metabolic stability. Researchers also investigate its potential in crop protection chemicals, where its heterocyclic core may enhance systemic mobility in plants.

From a synthetic perspective, 5-Methoxy-2-methylpyridine-4-methanol offers multiple reactive sites for modification. The hydroxymethyl group can undergo oxidation to carboxylic acids or participate in esterification reactions, while the methoxy group provides opportunities for demethylation or nucleophilic substitution. These features address growing demand for custom building blocks in drug discovery pipelines, as evidenced by its inclusion in several pharmaceutical patent applications since 2020.

Analytical characterization of CAS No. 1803740-19-3 typically involves HPLC with UV detection (λ_max ~260 nm) and mass spectrometric confirmation. The compound exhibits good stability under standard storage conditions (2-8°C in inert atmosphere), though precautions against moisture are recommended due to its alcohol functionality. These properties align with industry needs for stable intermediates in long-term research projects.

Market trends indicate rising interest in pyridine derivatives for electronic materials applications. While primarily used in life sciences, the conjugated system of 5-Methoxy-2-methylpyridine-4-methanol shows potential as a ligand in OLED materials or as a precursor for nitrogen-doped carbon scaffolds in battery research. This dual applicability positions the compound favorably in both traditional and emerging technology sectors.

Environmental and regulatory considerations for this compound follow standard protocols for laboratory chemicals. Its biodegradability profile and absence of persistent bioaccumulative properties make it suitable for green chemistry initiatives. Several contract research organizations now include CAS No. 1803740-19-3 in their catalogs of sustainable reagents, responding to pharmaceutical industry demands for eco-friendly synthetic routes.

Quality control specifications for commercial samples typically require ≥98% purity by HPLC, with strict limits on related pyridine impurities. Advanced purification techniques like preparative SFC have been successfully applied to achieve >99.5% purity for critical applications. Such high-grade material supports the compound's use in asymmetric synthesis and chiral resolution studies.

Future research directions may explore the compound's utility in proteolysis targeting chimeras (PROTACs) development, where its bifunctional nature could link E3 ligase binders to target proteins. Additionally, its potential as a precursor for metal-organic frameworks (MOFs) with nitrogen-rich coordination sites warrants investigation, particularly for gas storage applications.

For laboratory handling, standard personal protective equipment including gloves and safety goggles is recommended when working with 5-Methoxy-2-methylpyridine-4-methanol. While not classified as highly hazardous, proper ventilation should be maintained during weighing operations due to its fine particulate nature. These precautions align with modern laboratory safety standards and occupational health guidelines.

The global market for fine chemicals containing pyridine moieties continues to expand, with CAS No. 1803740-19-3 representing a growing segment of this sector. Custom synthesis services report increasing requests for isotopic-labeled versions (e.g., ¹³C or ¹⁵N) of the compound, reflecting its importance in mechanistic studies and metabolic research.

In summary, 5-Methoxy-2-methylpyridine-4-methanol exemplifies the strategic value of functionalized heterocycles in modern chemical research. Its balanced properties of reactivity and stability, combined with multiple derivatization pathways, ensure its continued relevance across pharmaceutical, agricultural, and materials science applications. Ongoing innovation in synthetic methodologies will likely uncover additional utilities for this versatile building block.